Cas no 60273-78-1 ( )

• Product Name: &nbsp
• CAS No: 60273-78-1
• MF: C₁₁H₂₂N₂S₂
• MW: 246.43578004837
• CID: 951517
• PubChem ID: 3310000
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl N-(nonan-5-ylideneamino)carbamodithioate
• (1-BUTYLPENTYLIDENE)HYDRAZINECARBODITHIOIC ACID, METHYL ESTER
• AC1MNULZ
• NSC251184
• NSC-251184
• Methyl 2-(nonan-5-ylidene)hydrazine-1-carbodithioate
• CHEMBL1969947
• 60273-78-1
• DTXSID80391322
•  

• Inchi： 1S/C11H22N2S2/c1-4-6-8-10(9-7-5-2)12-13-11(14)15-3/h4-9H2,1-3H3,(H,13,14)
• InChI Key： WWSXHBONVDBAHQ-UHFFFAOYSA-N
• SMILES： S(C)C(N/N=C(\CCCC)/CCCC)=S

Computed Properties

• Exact Mass: 246.12266
• Monoisotopic Mass: 246.12244106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 24.39
• LogP: 4.35120